Cas no 2271442-93-2 (4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine)

• Product Name: 4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine
• CAS No: 2271442-93-2
• MF: C₁₂H₁₀BrF₄NO₂
• MW: 356.110916614532
• CID: 5075067
• Update Time: 2025-06-11

4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine

• Inchi： 1S/C12H10BrF4NO2/c13-10-7(12(15,16)17)1-2-8(14)9(10)11(19)18-3-5-20-6-4-18/h1-2H,3-6H2
• InChI Key： YIVORBYHUHUUNA-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC=C(C=1C(N1CCOCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine

Research Briefing on 4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine (CAS: 2271442-93-2)

4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine (CAS: 2271442-93-2) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural motif combining a morpholine ring with a halogenated benzoyl group, which is of significant interest for its potential applications in drug discovery and development. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of 4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine involves a multi-step process, starting from commercially available precursors. Key steps include the bromination and fluorination of the benzoyl moiety, followed by coupling with morpholine under optimized conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. The compound's stability under various conditions has also been characterized, providing insights into its handling and storage requirements.

In terms of biological activity, preliminary studies have indicated that 4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine exhibits moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, it has shown activity against protein kinases and other signaling molecules, suggesting its potential as a lead compound for the development of new therapeutics. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

The compound's physicochemical properties, including its solubility, lipophilicity, and metabolic stability, have been evaluated to assess its drug-likeness. These studies have revealed that 4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine possesses favorable characteristics for oral bioavailability, although additional modifications may be required to enhance its pharmacokinetic properties. Computational modeling and structure-activity relationship (SAR) studies are being conducted to guide these optimization efforts.

Recent publications have also highlighted the potential of 4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine as a versatile building block in medicinal chemistry. Its unique structural features make it a valuable intermediate for the synthesis of more complex molecules with tailored biological activities. Researchers are exploring its use in the design of targeted therapies for diseases such as cancer, autoimmune disorders, and infectious diseases.

In conclusion, 4-[2-Bromo-6-fluoro-3-(trifluoromethyl)benzoyl]morpholine (CAS: 2271442-93-2) represents a promising compound with diverse applications in chemical biology and drug discovery. Ongoing research aims to further characterize its biological activities, optimize its properties, and explore its potential as a therapeutic agent. The compound's unique structure and functional groups provide a solid foundation for future investigations and development efforts in the pharmaceutical industry.